Prednisolone 21-hemisuccinate sodium salt
Prednisolone 21-hemisuccinate sodium salt
Prednisolone Sodium Succinate is the sodium succinate salt form of prednisolone, a synthetic glucocorticoid with anti-inflammatory and immunomodulating properties. After cell surface receptor attachment and cell entry, prednisolone enters the nucleus where it binds to and activates specific nuclear receptors, resulting in an altered gene expression and inhibition of proinflammatory cytokine production. This agent also decreases the number of circulating lymphocytes, induces cell differentiation, and stimulates apoptosis in sensitive tumor cells populations. (NCI)
Brand Name:
Vulcanchem
CAS No.:
1715-33-9
VCID:
VC0167720
InChI:
InChI=1S/C25H32O8.Na/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30;/h7,9,11,16-18,22,27,32H,3-6,8,10,12-13H2,1-2H3,(H,29,30);/t16-,17-,18-,22+,23-,24-,25-;/m0./s1
SMILES:
CC12CC(C3C(C1CCC2(C(=O)COC(=O)CCC(=O)O)O)CCC4=CC(=O)C=CC34C)O.[Na]
Molecular Formula:
C25H31O8.Na
Molecular Weight:
483.5 g/mol
Prednisolone 21-hemisuccinate sodium salt
CAS No.: 1715-33-9
Main Products
VCID: VC0167720
Molecular Formula: C25H31O8.Na
Molecular Weight: 483.5 g/mol
CAS No. | 1715-33-9 |
---|---|
Product Name | Prednisolone 21-hemisuccinate sodium salt |
Molecular Formula | C25H31O8.Na |
Molecular Weight | 483.5 g/mol |
Standard InChI | InChI=1S/C25H32O8.Na/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30;/h7,9,11,16-18,22,27,32H,3-6,8,10,12-13H2,1-2H3,(H,29,30);/t16-,17-,18-,22+,23-,24-,25-;/m0./s1 |
Standard InChIKey | BKKKAAMXMKMGER-CODXZCKSSA-N |
Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)COC(=O)CCC(=O)[O-])O)CCC4=CC(=O)C=C[C@]34C)O.[Na+] |
SMILES | CC12CC(C3C(C1CCC2(C(=O)COC(=O)CCC(=O)O)O)CCC4=CC(=O)C=CC34C)O.[Na] |
Canonical SMILES | CC12CC(C3C(C1CCC2(C(=O)COC(=O)CCC(=O)[O-])O)CCC4=CC(=O)C=CC34C)O.[Na+] |
Description | Prednisolone Sodium Succinate is the sodium succinate salt form of prednisolone, a synthetic glucocorticoid with anti-inflammatory and immunomodulating properties. After cell surface receptor attachment and cell entry, prednisolone enters the nucleus where it binds to and activates specific nuclear receptors, resulting in an altered gene expression and inhibition of proinflammatory cytokine production. This agent also decreases the number of circulating lymphocytes, induces cell differentiation, and stimulates apoptosis in sensitive tumor cells populations. (NCI) |
Synonyms | prednisolone 21-succinate sodium prednisolone hemisuccinate prednisolone hemisuccinate, sodium salt, (11beta)-isomer prednisolone sodium succinate Solu-Decortin-H Solu-Delta-Cortef |
PubChem Compound | 16219856 |
Last Modified | Nov 11 2021 |
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